Cas no 1638744-18-9 ((3R)-3-fluoropiperidin-4-one;hydrochloride)

• Product Name: (3R)-3-fluoropiperidin-4-one;hydrochloride
• CAS No: 1638744-18-9
• MF: C₅H₉ClFNO
• MW: 153.582463979721
• CID: 5151825
• PubChem ID: 126970412
• Update Time: 2026-03-03

(3R)-3-fluoropiperidin-4-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinone, 3-fluoro-, hydrochloride (1:1), (3R)-
• (3R)-3-Fluoropiperidin-4-one hydrochloride
• (3R)-3-fluoropiperidin-4-one
• (3R)-3-fluoropiperidin-4-one;hydrochloride
• (3R)-3-Fluoropiperidin-4-one HCl
• (R)-3-Fluoropiperidin-4-one hydrochloride
• 1638744-18-9
• CS-0185198
• PS-15476
• E88208
• (R)-3-Fluoropiperidin-4-onehydrochloride

• Inchi： 1S/C5H8FNO.ClH/c6-4-3-7-2-1-5(4)8;/h4,7H,1-3H2;1H/t4-;/m1./s1
• InChI Key： BYUPJANSFLEUDQ-PGMHMLKASA-N
• SMILES： F[C@@H]1CNCCC1=O.Cl

Computed Properties

• Exact Mass: 153.0356698g/mol
• Monoisotopic Mass: 153.0356698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų

Additional information on (3R)-3-fluoropiperidin-4-one;hydrochloride

Comprehensive Overview of (3R)-3-fluoropiperidin-4-one hydrochloride (CAS No. 1638744-18-9)

(3R)-3-fluoropiperidin-4-one hydrochloride (CAS No. 1638744-18-9) is a fluorinated piperidine derivative that has garnered significant attention in pharmaceutical and organic chemistry research. This compound, characterized by its unique stereochemistry and fluorine substitution, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a ketone group at the 4-position and a fluorine atom at the 3-position, makes it a valuable building block for drug discovery and development.

The growing interest in fluorinated compounds like (3R)-3-fluoropiperidin-4-one hydrochloride stems from their ability to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates. Fluorination is a widely adopted strategy in medicinal chemistry to enhance metabolic stability, bioavailability, and binding affinity. Researchers are particularly intrigued by the stereospecific effects of this compound, as the (3R)-configuration can significantly influence its biological activity.

In recent years, (3R)-3-fluoropiperidin-4-one hydrochloride has been explored for its potential applications in central nervous system (CNS) therapeutics. The piperidine scaffold is a common motif in drugs targeting neurological disorders, and the introduction of a fluorine atom can improve blood-brain barrier penetration. This has led to increased demand for high-purity (3R)-3-fluoropiperidin-4-one hydrochloride in academic and industrial research settings.

The synthesis of (3R)-3-fluoropiperidin-4-one hydrochloride typically involves asymmetric fluorination techniques, which are a hot topic in modern organic synthesis. Recent advancements in catalytic fluorination methods have made it possible to produce this compound with high enantiomeric purity. These innovations align with the pharmaceutical industry's push toward green chemistry and sustainable manufacturing processes.

From a market perspective, the demand for chiral building blocks like (3R)-3-fluoropiperidin-4-one hydrochloride continues to rise, driven by the growth of targeted therapies and personalized medicine. The compound's CAS No. 1638744-18-9 serves as a unique identifier in chemical databases, facilitating its procurement for research purposes. Suppliers specializing in fluorinated intermediates have reported increased inquiries about this specific compound, reflecting its growing importance in drug development pipelines.

Quality control is paramount when working with (3R)-3-fluoropiperidin-4-one hydrochloride, as impurities can significantly impact research outcomes. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the compound's purity and stereochemical integrity. Researchers often search for detailed spectroscopic data and synthetic protocols to ensure reproducibility in their experiments.

Looking ahead, (3R)-3-fluoropiperidin-4-one hydrochloride is expected to play a pivotal role in the development of next-generation pharmaceuticals. Its unique structural features make it particularly valuable for exploring structure-activity relationships in drug design. As the scientific community continues to investigate fluorine's role in medicinal chemistry, compounds like (3R)-3-fluoropiperidin-4-one hydrochloride will remain at the forefront of innovation.

For researchers seeking to purchase (3R)-3-fluoropiperidin-4-one hydrochloride (CAS No. 1638744-18-9), it is essential to partner with reputable suppliers who can provide comprehensive certificates of analysis and technical support. The compound's storage and handling require standard laboratory precautions, and proper documentation of its physicochemical properties is crucial for regulatory compliance in pharmaceutical applications.